Cas no 13069-04-0 (Pyridine-3,5-disulfonic acid)
Pyridine-3,5-disulfonic acid structure
Product Name:Pyridine-3,5-disulfonic acid
CAS No:13069-04-0
MF:C5H5NO6S2
MW:239.22629904747
CID:119261
PubChem ID:2762897
Update Time:2025-04-18
Pyridine-3,5-disulfonic acid Chemical and Physical Properties
Names and Identifiers
-
- Pyridine-3,5-disulfonic acid
- 3,5-Pyridinedisulfonicacid
- 3,5-Pyridindisulfonsaeure
- Pyridin-3,5-disulfonsaeure
- 13069-04-0
- 3,5-Pyridinedisulfonic acid
- Pyridin-3,5-disulfosaure
- DTXSID20376552
- A806129
- AKOS015891600
- SCHEMBL5082291
- FT-0645566
-
- Inchi: 1S/C5H5NO6S2/c7-13(8,9)4-1-5(3-6-2-4)14(10,11)12/h1-3H,(H,7,8,9)(H,10,11,12)
- InChI Key: QRYROSZXZPINDI-UHFFFAOYSA-N
- SMILES: S(C1C=NC=C(C=1)S(=O)(=O)O)(=O)(=O)O
Computed Properties
- Exact Mass: 238.95600
- Monoisotopic Mass: 238.95582923g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.7
- Topological Polar Surface Area: 138Ų
Experimental Properties
- PSA: 138.39000
- LogP: 1.73660
Pyridine-3,5-disulfonic acid Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
13069-04-0 (Pyridine-3,5-disulfonic acid) Related Products
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